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Compound of Interest

Compound Name:
3-(2-Bromo-4,5-

dimethoxyphenyl)propanoic acid

Cat. No.: B181783 Get Quote

Abstract: This document provides an in-depth technical overview of 3-(2-Bromo-4,5-
dimethoxyphenyl)propanoic acid, a key intermediate in organic and medicinal chemistry. It

details the compound's chemical identity, physicochemical properties, and spectroscopic

characteristics. A significant focus is placed on its role as a precursor in the synthesis of

pharmaceuticals, with a detailed experimental protocol for the synthesis of a closely related

derivative, 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, which is a crucial step in the

production of Ivabradine. This guide is intended for researchers, scientists, and professionals in

the field of drug development and chemical synthesis.

Chemical Identity and Properties
3-(2-Bromo-4,5-dimethoxyphenyl)propanoic acid is an organic compound featuring a

propanoic acid group attached to a brominated and dimethoxylated benzene ring.[1] The

substitution pattern on the aromatic ring, including the bromine atom and two methoxy groups,

significantly influences its chemical reactivity and makes it a valuable building block in multi-

step organic synthesis.[1]

Structural Formula:

Table 1: Chemical Identifiers and Properties
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Property Value Reference

IUPAC Name

3-(2-Bromo-4,5-

dimethoxyphenyl)propanoic

acid

[1]

Synonyms
Benzenepropanoic Acid, 2-

Bromo-4,5-Dimethoxy-
[1]

CAS Number 52679-49-9 [1]

Molecular Formula C₁₁H₁₃BrO₄ [1]

Molecular Weight 289.12 g/mol [1]

SMILES
COc1cc(CCC(=O)O)c(cc1OC)

Br
[1]

InChI Key

InChI=1/C11H13BrO4/c1-15-9-

5-7(3-4-11(13)14)8(12)6-

10(9)16-2/h5-6H,3-4H2,1-2H3,

(H,13,14)

[1]

Synthesis and Experimental Protocols
This compound is a critical intermediate. While its direct synthesis is not extensively detailed in

the provided literature, a closely related and industrially significant process is the synthesis of

its nitrile analogue, 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile, which is a direct precursor

to the drug Ivabradine.[2][3] The synthesis pathway typically starts from 3,4-

dimethoxybenzaldehyde.[3]

Experimental Protocol: Synthesis of 2-Bromo-4,5-
dimethoxybenzaldehyde (Precursor)
A common precursor for the propanoic acid derivative is the corresponding aldehyde.

Starting Material: (3,4-Dimethoxyphenyl)methanol or 3,4-dimethoxybenzaldehyde.[2][3]

Bromination: Dissolve the starting material (e.g., 101.5 mmol of (3,4-

Dimethoxyphenyl)methanol) in 80 mL of glacial acetic acid.[2]
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Reagent Addition: At 0°C, add a solution of bromine (116.8 mmol) in 18 mL of glacial acetic

acid over a period of 30 minutes.[2]

Reaction: Stir the mixture for 3 hours, then allow it to return to room temperature overnight to

allow for complete precipitation of the product.[2]

Isolation: The precipitate, 2-bromo-4,5-dimethoxybenzaldehyde, is collected by filtration,

washed with methanol, and can be further purified by recrystallization from methanol.[2][3]

Logical Workflow for Synthesis of a Key Derivative
The following diagram illustrates the synthetic pathway from the brominated aldehyde to the

propanenitrile derivative, a key step in the synthesis of Ivabradine.[2]
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Step 1: Bromination

Step 2: Knoevenagel Condensation

Step 3: Reduction

3,4-Dimethoxybenzaldehyde

Bromine (Br₂) +
Glacial Acetic Acid

2-Bromo-4,5-dimethoxybenzaldehyde

Acetonitrile +
Organic Solvent

2-Bromo-4,5-dimethoxycinnamonitrile

Reducing Agent (e.g., H₂/Pd-C)
+ Methanol product3

3-(2-Bromo-4,5-dimethoxyphenyl)
propanenitrile

Click to download full resolution via product page

Caption: Synthetic pathway for 3-(2-Bromo-4,5-dimethoxyphenyl)propanenitrile.
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Spectroscopic Data
While specific spectra for 3-(2-Bromo-4,5-dimethoxyphenyl)propanoic acid were not found,

the expected NMR signals can be predicted based on its structure and data from similar

compounds.[4][5][6]

Table 2: Predicted ¹H NMR Spectral Data

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~10.0 - 12.0 Singlet (broad) 1H
Carboxylic acid proton

(-COOH)

~7.0 Singlet 1H
Aromatic proton (C3-

H)

~6.8 Singlet 1H
Aromatic proton (C6-

H)

~3.8 Singlet 3H
Methoxy protons (-

OCH₃)

~3.7 Singlet 3H
Methoxy protons (-

OCH₃)

~2.9 Triplet 2H
Methylene protons

alpha to aryl group

~2.6 Triplet 2H

Methylene protons

alpha to carboxyl

group

Biological Activity and Applications
The primary and most well-documented application of 3-(2-Bromo-4,5-
dimethoxyphenyl)propanoic acid and its derivatives is as a crucial intermediate in the

synthesis of Ivabradine.[2] Ivabradine is a medication used for the symptomatic treatment of

heart-related chest pain and heart failure.
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While this specific bromo-derivative is not primarily studied for its direct biological effects,

structurally related phenylpropanoic acids have been investigated for various activities. For

instance, certain dimethoxyphenylpropionic acid derivatives have shown anti-inflammatory

properties by reducing the production of nitric oxide (NO) and prostaglandin E2 (PGE2).[7]

Furthermore, other derivatives of related propanoic acids have been explored for potential

antioxidant and anticancer activities.[8][9] These findings suggest that while the title compound

is mainly a synthetic intermediate, its core structure is of interest in medicinal chemistry.

Halogenated compounds, particularly brominated ones, are also known to be produced by

marine algae and can exhibit a wide range of antimicrobial activities.[10]

Safety and Handling
As with all laboratory chemicals, 3-(2-Bromo-4,5-dimethoxyphenyl)propanoic acid should be

handled with appropriate care.

Personal Protective Equipment (PPE): Use of safety glasses, gloves, and a lab coat is

recommended.

Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated

area.

Storage: Store in a cool, dry place away from incompatible materials.

This compound is intended for research and development purposes only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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